N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-2-phenylacetamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-2-phenylacetamide
• InChI: InChI=1S/C15H12Cl2N2OS/c16-11-7-12(17)9-13(8-11)18-15(21)19-14(20)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2,(H2,18,19,20,21)
• InChI Key: SZGVMIJNIDFWRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-2-phenylacetamide, commonly known as DCPA, is an organic compound with the chemical formula C15H11Cl2NOS. It is a derivative of the herbicide diuron, which is used to control weeds in crops. DCPA has gained significant attention in scientific research due to its potential applications in various fields, including agriculture, medicine, and environmental science.

Scientific Research Applications

DCPA has been extensively studied for its potential applications in various fields of scientific research. In agriculture, DCPA has been used as a herbicide to control weeds in a wide range of crops, including cotton, soybeans, and vegetables. Its effectiveness in weed control has been demonstrated in numerous studies, making it a valuable tool for farmers.
In medicine, DCPA has been investigated for its potential use as an anti-cancer agent. Studies have shown that DCPA has cytotoxic effects on cancer cells, making it a promising candidate for the development of new cancer treatments. DCPA has also been studied for its potential use in treating Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of the disease.
In environmental science, DCPA has been studied for its potential use as a soil fumigant to control soil-borne pathogens. Its effectiveness in controlling pathogens has been demonstrated in several studies, making it a promising tool for managing soil-borne diseases in crops.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to act by inhibiting photosynthesis in plants. DCPA inhibits the electron transport chain in chloroplasts, which prevents the production of ATP and ultimately leads to plant death. In cancer cells, DCPA has been shown to induce apoptosis, or programmed cell death, by activating the caspase pathway. The exact mechanism by which DCPA inhibits acetylcholinesterase is not fully understood, but it is believed to involve binding to the enzyme's active site.
Biochemical and Physiological Effects:
DCPA has been shown to have a range of biochemical and physiological effects. In plants, DCPA inhibits photosynthesis and disrupts the electron transport chain, leading to plant death. In cancer cells, DCPA induces apoptosis by activating the caspase pathway. In animal studies, DCPA has been shown to have neurotoxic effects, leading to behavioral changes and altered neurotransmitter levels.

Advantages and Limitations for Lab Experiments

DCPA has several advantages for use in lab experiments, including its high purity and stability. It is also readily available and relatively inexpensive. However, DCPA can be toxic to humans and animals, and caution should be taken when handling it in the lab. Its effectiveness as a herbicide can also make it difficult to use in experiments involving plants, as it may interfere with the growth and development of the plants being studied.

Future Directions

There are several potential future directions for research on DCPA. In agriculture, further studies could be conducted to optimize its use as a herbicide and to develop new formulations that are more effective and environmentally friendly. In medicine, further studies could be conducted to explore its potential use as an anti-cancer agent and to investigate its mechanism of action in more detail. In environmental science, further studies could be conducted to explore its potential use as a soil fumigant and to investigate its effects on soil microorganisms. Overall, DCPA has significant potential for use in a wide range of scientific research fields, and further studies could lead to new applications and discoveries.

Synthesis Methods

DCPA can be synthesized through a multi-step process involving the reaction of 3,5-dichloroaniline with carbon disulfide, followed by the reaction with 2-bromo-2-phenylacetic acid. The final product is obtained through the reaction of the intermediate with ammonium carbonate. The synthesis of DCPA has been optimized to achieve high yields and purity.